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molecular formula C12H14O4 B8401019 [3-(2-ethoxy-2-oxoethyl)phenyl]acetic Acid CAS No. 113520-28-8

[3-(2-ethoxy-2-oxoethyl)phenyl]acetic Acid

Cat. No. B8401019
CAS RN: 113520-28-8
M. Wt: 222.24 g/mol
InChI Key: BHGFHTPCVUDLDS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07241810B2

Procedure details

A solution of preparation 1 (44.3 g, 177 mmol) and 2,2′-(1,3-phenylene)diacetic acid (59.2 g, 308 mmol) in ethanol (24 mL) and dioxan (290 mL) was treated dropwise with hydrochloric acid (12 M, 4.9 mL, 58.8 mmol). The reaction mixture was stirred at reflux for 18 hours before being allowed to cool and concentrated to low volume. The reaction mixture was diluted with toluene (125 mL) and the resulting slurry filtered. The filtrate was concentrated in vacuo and the residue taken up in water and basified with sodium bicarbonate until pH neutral. The mixture was diluted with ethyl acetate (200 mL) and the organic layer was separated and washed with sodium bicarbonate solution (5×30 ml) and brine (50 mL). The combined aqueous extracts were acidified to pH 3 with 6M hydrochloric acid and extracted with diethylether (3×30 mL). The organics were combined, dried (MgSO4) and concentrated in vacuo. The residue was triturated with pentane to yield a colourless solid (10.8 g). 1HNMR (CD3OD, 400 MHz) δ: 1.25 (3H, t), 3.60 (2H, m), 3.63 (2H, m), 4.15 (2H, q), 7.18–7.32 (4H, m); LRMS ESI m/z 245 [M+Na]+
[Compound]
Name
1
Quantity
44.3 g
Type
reactant
Reaction Step One
Name
2,2′-(1,3-phenylene)diacetic acid
Quantity
59.2 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
24 mL
Type
reactant
Reaction Step One
Name
dioxan
Quantity
290 mL
Type
solvent
Reaction Step One
Name
hydrochloric acid
Quantity
4.9 mL
Type
reactant
Reaction Step Two
Name
solid

Identifiers

REACTION_CXSMILES
[C:1]1([CH2:11][C:12]([OH:14])=[O:13])[CH:6]=[CH:5][CH:4]=[C:3]([CH2:7][C:8]([OH:10])=[O:9])[CH:2]=1.Cl.[CH2:16](O)[CH3:17]>O1CCOCC1>[CH2:16]([O:9][C:8]([CH2:7][C:3]1[CH:2]=[C:1]([CH2:11][C:12]([OH:14])=[O:13])[CH:6]=[CH:5][CH:4]=1)=[O:10])[CH3:17]

Inputs

Step One
[Compound]
Name
1
Quantity
44.3 g
Type
reactant
Smiles
Name
2,2′-(1,3-phenylene)diacetic acid
Quantity
59.2 g
Type
reactant
Smiles
C1(=CC(=CC=C1)CC(=O)O)CC(=O)O
Name
ethanol
Quantity
24 mL
Type
reactant
Smiles
C(C)O
Name
dioxan
Quantity
290 mL
Type
solvent
Smiles
O1CCOCC1
Step Two
Name
hydrochloric acid
Quantity
4.9 mL
Type
reactant
Smiles
Cl

Conditions

Stirring
Type
CUSTOM
Details
The reaction mixture was stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 18 hours
Duration
18 h
TEMPERATURE
Type
TEMPERATURE
Details
to cool
CONCENTRATION
Type
CONCENTRATION
Details
concentrated to low volume
ADDITION
Type
ADDITION
Details
The reaction mixture was diluted with toluene (125 mL)
FILTRATION
Type
FILTRATION
Details
the resulting slurry filtered
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated in vacuo
ADDITION
Type
ADDITION
Details
The mixture was diluted with ethyl acetate (200 mL)
CUSTOM
Type
CUSTOM
Details
the organic layer was separated
WASH
Type
WASH
Details
washed with sodium bicarbonate solution (5×30 ml) and brine (50 mL)
EXTRACTION
Type
EXTRACTION
Details
extracted with diethylether (3×30 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The residue was triturated with pentane

Outcomes

Product
Name
solid
Type
product
Smiles
C(C)OC(=O)CC=1C=C(C=CC1)CC(=O)O
Measurements
Type Value Analysis
AMOUNT: MASS 10.8 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.